7-Ethyl-2-methylundecan-4-yl sulfate
Overview
Description
Tetradecyl sulfate is an organosulfate oxoanion that is the conjugate base of tetradecyl sulfonic acid, obtained by deprotonation of the O-sulfo group. It is a conjugate acid of a tetradecyl sulfonic acid.
Scientific Research Applications
DNA Interaction and Stability
- Ethylation, including compounds similar to 7-Ethyl-2-methylundecan-4-yl sulfate, can cause structural alterations in DNA. A study demonstrated that ethylation with diethyl sulfate produced 7-ethylguanine as a major product, without changing the hydrodynamic properties of DNA. This indicates that ethyl groups impact the secondary structure and stability of DNA similarly to methyl groups (Holwitt & Krasna, 1975).
Molecular Interactions in Ionic Liquids
- Research on 1-Ethyl-3-methylimidazolium ethyl sulfate, a related compound, revealed insights into molecular interactions in ionic liquids. The study used spectroscopy and quantum chemical calculations to explore hydrogen bonding interactions, showing that the presence of water enhances the hydrogen bond involving the -SO(3) group in ethyl sulfate anions (Zhang, Wang, & Yu, 2010).
Ethyl Sulfate Stability in Degradation Tests
- Ethyl sulfate, another related compound, was assessed for stability against biodegradation using standardized tests. The results showed stability in certain conditions but not in others, indicating the need to consider possible bacterial degradation of ethyl sulfate in forensic investigations (Halter et al., 2009).
Synthesis of Ionic Liquids
- New low-cost ionic liquids containing methyl- and ethyl-sulfate anions, similar in structure to 7-Ethyl-2-methylundecan-4-yl sulfate, have been synthesized. These ionic liquids were found to be stable, water-soluble, and useful in various industrial applications, providing alternatives to traditional halide salts (Holbrey et al., 2002).
Characterization of Sulfate Esters
- Research on sulfate esters, including those with structures similar to 7-Ethyl-2-methylundecan-4-yl sulfate, focused on their characterization and potential applications in bio-analytics and pharmaceuticals. The studies utilized various techniques for analyzing and understanding their structural properties (Marwah, Marwah, & Lardy, 2002).
properties
Molecular Formula |
C14H29O4S- |
|---|---|
Molecular Weight |
293.44 g/mol |
IUPAC Name |
(7-ethyl-2-methylundecan-4-yl) sulfate |
InChI |
InChI=1S/C14H30O4S/c1-5-7-8-13(6-2)9-10-14(11-12(3)4)18-19(15,16)17/h12-14H,5-11H2,1-4H3,(H,15,16,17)/p-1 |
InChI Key |
GROJOWHVXQYQGN-UHFFFAOYSA-M |
SMILES |
CCCCC(CC)CCC(CC(C)C)OS(=O)(=O)[O-] |
Canonical SMILES |
CCCCC(CC)CCC(CC(C)C)OS(=O)(=O)[O-] |
Origin of Product |
United States |
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